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Introduction

Dorsomorphin, also known as Compound C, is a potent and selective small molecule inhibitor
of the Bone Morphogenetic Protein (BMP) type | receptors ALK2, ALK3, and ALK®6.[1][2][3] By
inhibiting these receptors, Dorsomorphin effectively blocks the canonical BMP signaling
pathway, preventing the phosphorylation of downstream mediators SMAD1, SMADS5, and
SMADS.[1][2] Additionally, Dorsomorphin is widely recognized as a potent inhibitor of AMP-
activated protein kinase (AMPK), with a Ki value of 109 nM.[3][4][5] This dual activity makes
Dorsomorphin a valuable tool for studying a wide range of cellular processes, including cell
differentiation, embryonic development, and cellular metabolism. These application notes
provide detailed information on the solubility, preparation, and use of Dorsomorphin in common
in vitro assays.

Physicochemical and Solubility Data

Proper handling and solubilization of Dorsomorphin are critical for obtaining reliable and
reproducible experimental results. The following tables summarize key physicochemical and
solubility data.

Table 1: Physicochemical Properties of Dorsomorphin
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Property Value Reference
Alternative Names Compound C, BML-275 [6]
Molecular Formula C24H25Ns0 [3]
Molecular Weight 399.5 g/mol [7]

CAS Number 866405-64-3 [31[7]

Purity >98% [31[7]
Appearance Light yellow solid [8]

Table 2: Solubility of Dorsomorphin and its Dihydrochloride Salt

Dorsomorphin

Dorsomorphin

Solvent . Dihydrochloride Reference
Solubility o
Solubility
~1-4 mg/mL (with ~9.45 mg/mL (20 mM
DMSO : . : [41[6][71[8]
warming) with gentle warming)
Dimethylformamide -
~2.5 mg/mL Not specified [8][9]
(DMF)
Ethanol ~0.14 mg/mL Not specified [9]
) 47.24 mg/mL (100
Water Sparingly soluble [6]119]
mM)
1:1 DMF:PBS (pH 7.2) ~0.083 mg/mL Not specified [9]
Table 3: Inhibitory Activity of Dorsomorphin
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. Cell
Inhibition .
Target . Value Line/Assay Reference
Metric .
Condition
AMPK Ki 109 nM Cell-free assay [41[5]
BMP Signaling PASMCs
_ ICso0 0.47 pM [10]
(BMP4-induced) (PSMAD1/5/8)
ALK2 (in vitro Purified human
] ICso 107.9 nM [11]
kinase assay) enzyme
Cell viability
Hela cells ICso 10.71 pM [12]
(CCK-8)
Cell viability
HCT116 cells ICso0 11.34 uyM [12]
(CCK-8)
92-1 uveal o
I1Cso0 6.526 uM Cytotoxicity
melanoma cells
MP46 uveal o
ICso0 10.13 pM Cytotoxicity
melanoma cells
OMM2.5 uveal -
ICs0 31.45 uM Cytotoxicity
melanoma cells
Mel270 uveal o
ICs0 8.39 uM Cytotoxicity

melanoma cells

Signaling Pathways

Dorsomorphin primarily targets the BMP and AMPK signaling pathways. Understanding these
pathways is crucial for interpreting experimental outcomes.
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Figure 1:

BMP Signaling Pathway Inhibition by Dorsomorphin.

© 2025 BenchChem. All rights reserved.

4/14 Tech Support


https://www.benchchem.com/product/b15290495?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Cellular Stress

High AMP/ATP Ratio

Ctivates

Cytoplasm

Dorsomorphin

Inhibits
(ATP-competitive)

Phosphorylation

Phosphorylates

Increased Catabolism

Decreased Anabolism

Click to download full resolution via product page

Figure 2: AMPK Signaling Pathway Inhibition by Dorsomorphin.

Experimental Protocols

Preparation of Dorsomorphin Stock Solution

Materials:

Vortex mixer

Dorsomorphin powder
Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials
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Protocol:

» Prior to opening, gently tap the vial of Dorsomorphin powder to ensure all contents are at the
bottom.[1]

o To prepare a 10 mM stock solution, reconstitute 5 mg of Dorsomorphin (MW: 399.5 g/mol ) in
1.25 mL of DMSO.[4][7]

» Vortex thoroughly to ensure complete dissolution. If necessary, warm the solution to 37°C for
3-5 minutes to aid solubilization.[1]

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
» Store the aliquots at -20°C for up to 3 months.[7] Avoid repeated freeze-thaw cycles.[1][7]

Note: The final concentration of DMSO in the cell culture medium should not exceed 0.5% to
avoid solvent-induced cytotoxicity.[1]

General Cell Treatment Workflow

The following diagram illustrates a typical workflow for in vitro experiments involving
Dorsomorphin treatment.

1. Cell Seeding
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Figure 3: General Experimental Workflow for Dorsomorphin Treatment.

Protocol 1: Western Blot for Phospho-SMAD1/5/8

This protocol is designed to assess the inhibitory effect of Dorsomorphin on BMP-induced
SMAD1/5/8 phosphorylation.

Materials:

Cell line responsive to BMP signaling (e.g., C2C12, HEK293)
Complete cell culture medium

Dorsomorphin stock solution (10 mM in DMSO)
Recombinant BMP ligand (e.g., BMP4)

Phosphate-buffered saline (PBS)

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
BCA protein assay kit

SDS-PAGE gels and running buffer

PVDF membrane

Transfer buffer

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBS-T)

Primary antibodies: anti-phospho-SMAD1/5/8, anti-total SMAD1, and a loading control (e.g.,
anti-B-actin or anti-GAPDH)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Protocol:
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e Cell Seeding and Treatment:

o

[¢]

[¢]

[¢]

Seed cells in a 6-well plate and grow to 70-80% confluency.
Serum-starve the cells for 4-6 hours, if required for your cell type.

Pre-treat the cells with the desired concentration of Dorsomorphin (e.g., 0.5-10 uM) or
vehicle (DMSO) for 30-60 minutes.[10]

Stimulate the cells with a BMP ligand (e.g., 50 ng/mL BMP4) for 30-60 minutes.[10]

e Cell Lysis and Protein Quantification:

Wash the cells twice with ice-cold PBS.

Lyse the cells by adding 100-200 pL of ice-cold lysis buffer to each well.
Scrape the cells and transfer the lysate to a microcentrifuge tube.
Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet cell debris.

Transfer the supernatant to a new tube and determine the protein concentration using a
BCA assay.

o SDS-PAGE and Western Blotting:

[¢]

Denature equal amounts of protein (e.g., 20-30 ug) by boiling in Laemmli sample buffer.
Separate the proteins on an SDS-PAGE gel.

Transfer the separated proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody against phospho-SMAD1/5/8 overnight
at 4°C, following the manufacturer's recommended dilution.

Wash the membrane three times with TBS-T.
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[e]

Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room
temperature.

[e]

Wash the membrane again three times with TBS-T.

o

Detect the signal using a chemiluminescent substrate and an imaging system.

[¢]

Strip the membrane (if necessary) and re-probe for total SMAD1 and the loading control.

Protocol 2: Alkaline Phosphatase (ALP) Colorimetric
Assay

This assay is commonly used to measure osteogenic differentiation, a process induced by BMP
signaling and inhibited by Dorsomorphin.

Materials:

e C2C12 cells or other mesenchymal stem cells
 Differentiation medium (e.g., DMEM with 2% FBS)
e Dorsomorphin stock solution (10 mM in DMSO)

» Recombinant BMP ligand (e.g., BMP4 or BMP6)

¢ p-Nitrophenyl phosphate (pNPP) substrate

o Assay buffer (e.g., alkaline buffer)

o Stop solution (e.g., 3 M NaOH)

e 96-well plates

Microplate reader

Protocol:

o Cell Seeding and Differentiation:
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Seed C2C12 cells in a 96-well plate at a density of 2,000-5,000 cells per well in
differentiation medium.[2]

Allow the cells to adhere overnight.

Treat the cells with the BMP ligand (e.g., 50 ng/mL BMP4) in the presence or absence of
Dorsomorphin (e.g., 4 uM).[2]

Culture the cells for 3-5 days, replacing the medium with fresh treatments every 2 days.[2]

e Cell Lysis:

[e]

o

o

Wash the cells once with PBS.

Lyse the cells by adding 50-100 pL of lysis buffer (e.g., 0.1% Triton X-100 in TBS) to each
well.[2]

Incubate for 10 minutes at 4°C with gentle shaking.

o ALP Activity Measurement:

[e]

Prepare the pNPP substrate solution in assay buffer according to the manufacturer's
instructions.

Add 50-100 pL of the pNPP solution to each well containing the cell lysate.

Incubate the plate at 37°C (or room temperature) for 15-60 minutes, or until a yellow color
develops.[1]

Stop the reaction by adding 50 pL of stop solution.

Measure the absorbance at 405 nm using a microplate reader.[1]

o Data Analysis:

o

Normalize the ALP activity to the total protein concentration in each well, which can be
determined from a parallel plate or by performing a protein assay on the cell lysate.
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Protocol 3: BMP-Responsive Luciferase Reporter Assay

This assay quantifies the transcriptional activity of the BMP/SMAD pathway.
Materials:
o HEK293T or other easily transfectable cells
» BMP-responsive luciferase reporter plasmid (e.g., containing Id1 promoter with BRES)
» A constitutively expressed control reporter plasmid (e.g., Renilla luciferase) for normalization
o Transfection reagent
e Dorsomorphin stock solution (10 mM in DMSO)
e Recombinant BMP ligand (e.g., BMP4)
o Dual-luciferase reporter assay system
e Luminometer
Protocol:
o Transfection:
o Seed cells in a 24- or 48-well plate and grow to 50-70% confluency.

o Co-transfect the cells with the BMP-responsive luciferase reporter plasmid and the control
reporter plasmid using a suitable transfection reagent, following the manufacturer's
protocol.

o Allow the cells to recover for 24 hours post-transfection.
e Cell Treatment:

o Pre-treat the transfected cells with various concentrations of Dorsomorphin or vehicle
(DMSO) for 1 hour.
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o Stimulate the cells with a BMP ligand (e.g., 50 ng/mL BMP4) for 6-24 hours.

e Luciferase Assay:

Wash the cells with PBS.

[e]

(¢]

Lyse the cells using the passive lysis buffer provided with the dual-luciferase assay Kkit.

[¢]

Transfer the cell lysate to a luminometer plate.

[¢]

Measure the firefly and Renilla luciferase activities sequentially using a luminometer,
following the assay kit's instructions.

o Data Analysis:

o Normalize the firefly luciferase activity (from the BMP-responsive reporter) to the Renilla
luciferase activity (from the control reporter) for each sample.

o Express the results as fold induction relative to the unstimulated, vehicle-treated control.

Storage and Stability

o Powder: Store Dorsomorphin powder at -20°C, desiccated. In lyophilized form, it is stable for
at least 24 months.[7]

o Stock Solution: Once dissolved in DMSO, store the stock solution in aliquots at -20°C and
use within 3 months to prevent loss of potency.[7] Avoid repeated freeze-thaw cycles.[1][7]
Aqueous solutions are not recommended for storage for more than one day.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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